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Compound of Interest

Compound Name: Ivermectin-d2

Cat. No.: B10829728 Get Quote

For researchers, scientists, and drug development professionals requiring deuterated

Ivermectin (Ivermectin-d2) for research purposes, a number of commercial suppliers provide

this stable isotope-labeled compound. Ivermectin-d2 is primarily utilized as an internal

standard for the quantification of Ivermectin in various biological matrices using mass

spectrometry-based assays, such as gas chromatography-mass spectrometry (GC-MS) and

liquid chromatography-mass spectrometry (LC-MS).[1][2][3] Its use is critical in

pharmacokinetic studies to accurately track the metabolism, distribution, and excretion of the

drug.[4]

Key Commercial Suppliers and Product
Specifications
Several reputable suppliers offer Ivermectin-d2 for laboratory use. The product is typically

supplied as a solid with high isotopic and chemical purity. Below is a comparative summary of

the technical data provided by these vendors.
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Supplier
Product
Name/Sy
nonym

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Formulati
on

Intended
Use

MedchemE

xpress

Ivermectin-

d2

C48H72D2

O14

Not

Specified

Not

Specified

Not

Specified

Internal

standard

for

quantitative

analysis by

NMR, GC-

MS, or LC-

MS.[1]

R&D

Systems

Ivermectin

B1a-d2

C48H72D2

O14
877.1 ≥98% Solid

For

laboratory

research

use.[5]

Cayman

Chemical

Ivermectin-

d2 (22,23-

dihydro

Avermectin

B1-d2)

C48H72D2

O14
877.1

>99%

deuterated

forms (d1-

d2)

Solid

Internal

standard

for the

quantificati

on of

ivermectin

by GC- or

LC-MS.[2]

[3]

BOC

Sciences

Ivermectin-

d2

C48H72O1

4D2
877.13

Not

Specified

Not

Specified

Pharmacok

inetic

research,

developme

nt and

validation

of

analytical

methods.

[4]
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Simson

Pharma

Limited

Ivermectin

D2

Not

Specified

Not

Specified

Not

Specified

Not

Specified

Accompani

ed by a

Certificate

of Analysis.

[6]

LGC

Standards

Ivermectin-

d2

C48H72D2

O14
877.11

>95%

(HPLC)
Neat

Pharmaceu

tical

Reference

Standard.

[7]

Note: Researchers should always refer to the supplier's specific Certificate of Analysis (CoA)

for the most accurate and up-to-date batch-specific data.

Experimental Applications and Methodologies
While detailed, step-by-step experimental protocols are proprietary and not publicly provided by

the suppliers, the primary application of Ivermectin-d2 is as an internal standard in analytical

chemistry. A general workflow for its use in a pharmacokinetic study is outlined below.

General Experimental Workflow for Quantification of
Ivermectin using Ivermectin-d2
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1.
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2.
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3.
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4.
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5.
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6.
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General workflow for Ivermectin quantification.
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One cited study by Zeleke G., et al. (2022) utilized Ivermectin-d2 as an internal standard for

the development and validation of a UHPLC-MS/MS method to quantify macrocyclic lactones in

bovine plasma.[4] In this method, protonated ions for Ivermectin and Ivermectin-d2 were

identified, and the compounds were monitored by multiple reaction monitoring (MRM).[4]

Signaling Pathways
Information regarding specific signaling pathways affected by Ivermectin is not provided by the

commercial suppliers of Ivermectin-d2. Researchers investigating the mechanism of action of

Ivermectin would need to consult peer-reviewed scientific literature for this information. The

suppliers' focus is on providing a high-quality analytical standard for quantification, not on

elucidating the pharmacological action of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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